2-(N,N-Dimethylamino)-6-iodopyrazine

• IUPAC Name: 6-iodo-N,N-dimethylpyrazin-2-amine
• InChI: InChI=1S/C6H8IN3/c1-10(2)6-4-8-3-5(7)9-6/h3-4H,1-2H3
• InChI Key: QACQSWJTVMYKTQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)I
• Molecular Formula: C6H8IN3
• DSSTOX Substance ID: DTXSID50577954
• Molecular Weight: 249.05 g/mol
• CAS RN: 125060-66-4

Description

The compound “2-(N,N-Dimethylamino)-6-iodopyrazine” is a pyrazine derivative. Pyrazines are aromatic six-membered rings with two nitrogen atoms. In this case, the pyrazine ring is substituted at the 2-position with a N,N-dimethylamino group and at the 6-position with an iodine atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the aromatic pyrazine ring, with the N,N-dimethylamino and iodine substituents. The N,N-dimethylamino group would likely impart some basicity to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the N,N-dimethylamino group could potentially make this compound a weak base. The iodine atom might make the compound more dense and could potentially affect its boiling and melting points.

Scientific Research Applications

1. Transient Expression of Plasmid DNA Using Poly (2- (N,N-Dimethylamino) Ethyl Methacrylate) in Plant Cells

• Application Summary : This compound has been used as a gene carrier to explore its transfection ability in plants.
• Methods of Application : The compound is incubated with plasmid GFP (pGFP) to explore its transfection ability in plants. The pGFP was efficiently condensed into the nanostructure by electrostatic interactions at an N/P (amino group from cationic polymers/phosphate group from plasmid DNA (pDNA)) ratio of 15.
• Results : After incubation with protoplasts and leaves, GFP was observed with confocal microscopy in plant cells. Western blot experiments confirmed GFP expression at the protein level. The results showed that transient expression of pGFP was readily achieved in Arabidopsis thaliana and Nicotiana benthamiana.

2. Stimuli-responsive polymersomes of poly [2- (dimethylamino) ethyl methacrylate]-b-polystyrene

• Application Summary : This compound has been used to develop polymersomes with pH and temperature-responsive groups.
• Methods of Application : Two diblock copolymers of poly [2-(dimethylamino) ethyl methacrylate]-block-polystyrene (PDMAEMA-b-PS) were synthesized via RAFT.
• Results : The ionization equilibrium of the PDMAEMA amino groups on the polymersomes was analyzed by potentiometric titration and Zeta potential measurements. The hydrodynamic radius of the polymersomes in different pH and temperatures was analyzed by DLS.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be used in the development of new materials or pharmaceuticals.

Synthesis routes and methods

Procedure details

A solution of 2,6-diiodopyrazine (6 g, 18.1 mmol) in methanol (50 ml) and dimethylamine (40% aqueous solution, 200 ml) was heated at reflux for 1 h. The methanol was removed under vacuum, the aqueous saturated with potassium carbonate and extracted with dichloromethane (3×100 ml). The combined extracts were dried (Na2SO4), evaporated and the residue purified by chromatography through silica-gel eluting with dichloromethane. The product (4 g) was obtained as a low melting solid, m.p. 46°-48° C., m/e 249 (M+); δ (360 MHz, CDCl3) 3.10 (6H, s, 2×Me); 7.87 (1H, s, pyrazine-H); 8.01 (1H, s, pyrazine-H).